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Compound of Interest

Compound Name: Triphenylborane

Cat. No.: B1294497

Essential Safety and Handling Guide for
Triphenylborane

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the safe handling and disposal of
Triphenylborane in a laboratory setting. Adherence to these guidelines is essential for
minimizing risks to personnel and the environment.

Triphenylborane is a flammable solid that is toxic if swallowed, causes skin and serious eye
irritation, and may cause respiratory irritation.[1] It is crucial to handle this compound with
appropriate engineering controls and personal protective equipment.

Hazard Summary and Personal Protective Equipment

Proper protection is mandatory when working with Triphenylborane. The following table
summarizes the key hazards and the required personal protective equipment.
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Hazard Classification

GHS Pictograms

Required Personal
Protective Equipment

Flammable Solid (Category 2)
[1]

GHS02

Handled in an area free of
ignition sources.[1] Use
explosion-proof electrical
equipment and take measures

against static discharge.[2][3]

Acute Toxicity, Oral (Category
3)[1]

GHS06

Hand Protection: Neoprene or
nitrile rubber gloves.[1][3] Eye
Protection: Chemical goggles.
Contact lenses should not be
worn.[1] Body Protection: Wear

suitable protective clothing.[1]

[4]

Skin Irritation (Category 2)[1]

GHSO07

Hand Protection: Neoprene or
nitrile rubber gloves.[1] Wash
hands thoroughly after
handling.[1]

Serious Eye Irritation
(Category 2A)[1]

GHSO07

Eye Protection: Chemical
goggles or a face shield.[1][4]
Emergency eye wash
fountains must be immediately
available.[1][2]

Specific Target Organ Toxicity -
Single Exposure (Category 3),
Respiratory Tract Irritation[1]

GHSO07

Respiratory Protection: Use
only in a well-ventilated area,
preferably in an enclosing
hood with exhaust ventilation.
[1][2] If inhalation risk is
present, use a NIOSH/MSHA

approved respirator.[5]

Operational and Disposal Plans
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A systematic approach to handling and disposal is critical for safety. The following protocols
provide step-by-step guidance.

Experimental Workflow: Step-by-Step Handling Protocol

o Preparation and Area Setup:

o Ensure an emergency eye wash fountain and safety shower are immediately accessible
and functional.[1][2]

o Work must be conducted in a designated area, such as a chemical fume hood with
exhaust ventilation.[1]

o Remove all potential ignition sources from the handling area, including sparks, open
flames, and hot surfaces.[1][2]

o Ensure all equipment is properly grounded to prevent static electricity buildup.[1][2]

o Assemble all necessary equipment and materials before introducing Triphenylborane.
e Donning Personal Protective Equipment (PPE):

o Wear a lab coat or suitable protective clothing.[1][4]

o Put on chemical goggles.[1] Contact lenses should not be worn.[1]

o Wear Neoprene or nitrile rubber gloves.[1] Inspect gloves for any signs of damage before
use.[3]

o If there is a risk of dust formation or aerosol generation, a dust respirator or approved
respiratory protection is recommended.[1][4]

e Handling and Substance Transfer:

o Handle Triphenylborane under an inert atmosphere where specified by the experimental
protocol.

o Avoid the formation of dust when handling the solid.[1][2][5]
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o Use spark-proof tools for transfers.[3]
o Keep the container tightly closed when not in use.[1][2]

o Avoid all unnecessary exposure and direct contact with skin and eyes.[1][2]

e Spill Management:

[¢]

In case of a spill, evacuate unnecessary personnel from the area.[1]

[e]

Eliminate all ignition sources immediately.[1]

[e]

Wearing full PPE, contain the spill using dikes or absorbents.[1]

o

Carefully sweep or shovel the spilled solid into an appropriate, labeled container for
disposal.[1][5]

o

Do not allow the substance to enter sewers or public waters.[1][2]
e Post-Handling Procedures:

o Wash hands and any exposed skin thoroughly with mild soap and water after handling is
complete.[1]

o Wash contaminated clothing before reuse.[1]

o Store Triphenylborane in a tightly closed container in a cool, well-ventilated, and locked-
up area, away from heat and incompatible materials like oxidizing agents and strong
acids.[1][2][5]

Disposal Plan

o Waste Disposal: All waste containing Triphenylborane is considered hazardous.[6] It must
be disposed of in a safe manner in accordance with all local, state, and federal regulations.

[1][]

o Container Disposal: Dispose of the contents and the container at a licensed waste disposal
facility.[1][2] Do not dispose of waste into the sewer system.[1][2]
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o Contaminated Materials: Any materials used for cleanup (absorbents, etc.) should be placed
in a sealed container and disposed of as hazardous waste.[3]

Safety Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Triphenylborane,

from initial preparation to the completion of work.
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1. Preparation
- Verify fume hood function
- Check eye wash/shower
- Remove ignition sources

,

2. Don PPE
- Chemical Goggles
- Nitrile/Neoprene Gloves
- Lab Coat

;

3. Handling Triphenylborane
- Work within fume hood
- Avoid dust formation
- Keep container closed

Spill Occurred?

Spill Cleanup Protocol
- Evacuate & Ventilate
- Wear full PPE
- Sweep into waste container

\

4. Post-Handling
- Store chemical properly
- Decontaminate work area

;

5. Waste Disposal
- Dispose of waste in
labeled, sealed container
- Follow institutional protocol

:

6. Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Triphenylborane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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